4-[({5-Nitro-2-methoxyphenyl}imino)methyl]benzonitrile
4-[({5-Nitro-2-methoxyphenyl}imino)methyl]benzonitrile
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC1037693
InChI:
InChI=1S/C15H11N3O3/c1-21-15-7-6-13(18(19)20)8-14(15)17-10-12-4-2-11(9-16)3-5-12/h2-8,10H,1H3
SMILES:
COC1=C(C=C(C=C1)[N+](=O)[O-])N=CC2=CC=C(C=C2)C#N
Molecular Formula:
C15H11N3O3
Molecular Weight:
281.27 g/mol
4-[({5-Nitro-2-methoxyphenyl}imino)methyl]benzonitrile
CAS No.:
Cat. No.: VC1037693
Molecular Formula: C15H11N3O3
Molecular Weight: 281.27 g/mol
* For research use only. Not for human or veterinary use.
![4-[({5-Nitro-2-methoxyphenyl}imino)methyl]benzonitrile -](/images/no_structure.jpg)
Specification
| Molecular Formula | C15H11N3O3 |
|---|---|
| Molecular Weight | 281.27 g/mol |
| IUPAC Name | 4-[(2-methoxy-5-nitrophenyl)iminomethyl]benzonitrile |
| Standard InChI | InChI=1S/C15H11N3O3/c1-21-15-7-6-13(18(19)20)8-14(15)17-10-12-4-2-11(9-16)3-5-12/h2-8,10H,1H3 |
| Standard InChI Key | CNNUJGNKLLYAKZ-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1)[N+](=O)[O-])N=CC2=CC=C(C=C2)C#N |
| Canonical SMILES | COC1=C(C=C(C=C1)[N+](=O)[O-])N=CC2=CC=C(C=C2)C#N |
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